Cas no 1040669-09-7 (N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040669-09-7
• MF: C₂₃H₂₂N₄O₃S
• MW: 434.510783672333
• CID: 5384954
• Update Time: 2025-10-19

N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-2-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C23H22N4O3S/c1-29-18-9-7-16(8-10-18)19-13-20-23(24-11-12-27(20)26-19)31-15-22(28)25-14-17-5-3-4-6-21(17)30-2/h3-13H,14-15H2,1-2H3,(H,25,28)
• InChI Key： XRGAIDKFGKVHHR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Comprehensive Overview of N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS 1040669-09-7)

In the rapidly evolving field of medicinal chemistry, N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS 1040669-09-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and methoxyphenyl substituents, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's sulfanylacetamide moiety is a key feature that enhances its binding affinity to various biological targets. Recent studies have highlighted its potential in modulating specific enzymatic pathways, making it a candidate for addressing unmet medical needs. Given the growing demand for small-molecule inhibitors and kinase-targeted therapies, CAS 1040669-09-7 is gaining traction in both academic and industrial research settings. Its dual methoxy groups further contribute to its pharmacokinetic properties, improving solubility and bioavailability.

One of the most frequently asked questions about N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide revolves around its synthetic accessibility. The compound can be synthesized through a multi-step process involving Pd-catalyzed cross-coupling reactions and nucleophilic substitution. This synthetic route has been optimized to achieve high yields and purity, which are critical for preclinical evaluations. Additionally, its structure-activity relationship (SAR) studies are a hot topic, as researchers aim to identify analogs with enhanced efficacy and reduced off-target effects.

From an SEO perspective, terms like "pyrazolo[1,5-a]pyrazine derivatives," "small-molecule drug candidates," and "kinase inhibitor scaffolds" are highly relevant to this compound. These keywords align with current trends in pharmaceutical research, where there is a surge in interest for targeted cancer therapies and precision medicine. The compound's potential role in inflammatory diseases and neurodegenerative disorders is also being explored, further broadening its appeal to diverse research communities.

Another aspect driving interest in CAS 1040669-09-7 is its compatibility with high-throughput screening (HTS) platforms. Its well-defined chemical properties and stability under assay conditions make it a suitable candidate for large-scale biological testing. Moreover, its molecular weight and lipophilicity parameters fall within the desirable range for drug-like molecules, as per Lipinski's Rule of Five. These attributes position it as a valuable tool for hit-to-lead optimization campaigns.

In conclusion, N-[(2-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide represents a compelling case study in modern drug discovery. Its intricate architecture, combined with its promising biological activity, underscores its potential as a cornerstone for developing next-generation therapeutics. As research progresses, this compound is likely to remain at the forefront of discussions in medicinal chemistry and pharmacology, offering new avenues for innovation and therapeutic breakthroughs.